Cas no 1215081-28-9 ((2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole)

• Product Name: (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole
• CAS No: 1215081-28-9
• MF: C₂₀H₃₄O₂P₂
• MW: 368.430287837982
• MDL: MFCD31707605
• CID: 4556220
• PubChem ID: 45141255
• Update Time: 2025-05-28

(2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole
• (2S,3R)-MeO-POP
• (2S,3R)-3-(tert-butyl)-2-(di- tert-butylphosphino)-4- methoxy-2,3- dihydrobenzo[d][1,3]oxapho sphole
• (2S,3R)-3-(tert-Butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole, 97% (>99% ee)
• CS-0088380
• 1215081-28-9
• MFCD31707605
• E81083
• ditert-butyl-[(2S,3R)-3-tert-butyl-4-methoxy-2H-1,3-benzoxaphosphol-2-yl]phosphane
• SCHEMBL13517082
• (2S,3R)-3-tert-butyl-2-(di-tert-butylphosphanyl)-4-methoxy-2,3-dihydro-1,3-benzoxaphosphole

• MDL： MFCD31707605
• Inchi： 1S/C20H34O2P2/c1-18(2,3)23-16-14(21-10)12-11-13-15(16)22-17(23)24(19(4,5)6)20(7,8)9/h11-13,17H,1-10H3/t17-,23-/m1/s1
• InChI Key： FEFJPHDISOPBSZ-UZUQRXQVSA-N
• SMILES： P(C(C)(C)C)(C(C)(C)C)[C@@H]1OC2C=CC=C(C=2[P@]1C(C)(C)C)OC

Computed Properties

• Exact Mass: 368.20340432 g/mol
• Monoisotopic Mass: 368.20340432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5
• Molecular Weight: 368.4

Additional information on (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole

Comprehensive Overview of (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1215081-28-9)

The compound (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole (CAS No. 1215081-28-9) is a highly specialized chiral phosphine ligand widely used in asymmetric catalysis and organic synthesis. Its unique steric and electronic properties make it a valuable tool for chemists aiming to achieve high enantioselectivity in reactions such as hydrogenation, cross-coupling, and C-H activation. The tert-butyl groups and methoxy substituent contribute to its stability and reactivity, making it a preferred choice in pharmaceutical and fine chemical industries.

Recent advancements in asymmetric synthesis have heightened interest in ligands like (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole. Researchers are particularly focused on its role in transition-metal catalysis, where it facilitates the formation of chiral centers with exceptional precision. This aligns with the growing demand for green chemistry and sustainable catalytic processes, as the ligand enables efficient reactions with minimal waste generation. Its application in drug discovery is also noteworthy, as it aids in the synthesis of enantiomerically pure intermediates for bioactive molecules.

The structural complexity of CAS No. 1215081-28-9 underscores its significance in modern synthetic chemistry. The benzo[d][1,3]oxaphosphole core provides a rigid framework, while the di-tert-butylphosphino moiety enhances electron density at the metal center, improving catalytic activity. This dual functionality makes it a versatile ligand for palladium, rhodium, and iridium-catalyzed reactions. Recent publications highlight its use in aryl-aryl bond formation and enantioselective reductions, addressing key challenges in synthetic methodology.

From an industrial perspective, the scalability of (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole is a critical advantage. Its robustness under harsh reaction conditions and compatibility with diverse substrates make it suitable for large-scale production. This is particularly relevant given the increasing focus on cost-effective chiral auxiliaries and high-throughput screening in pharmaceutical manufacturing. Companies are investing in optimizing its synthesis to meet the rising demand for enantiopure compounds.

In the context of computational chemistry, CAS No. 1215081-28-9 has been the subject of molecular modeling studies to predict its binding affinities and transition-state geometries. These insights are invaluable for designing next-generation catalysts with improved selectivity and turnover frequencies. The integration of machine learning and quantum mechanical calculations has further accelerated the exploration of its catalytic potential, bridging the gap between theoretical predictions and experimental outcomes.

Environmental considerations are also driving innovation in the application of (2S,3R)-3-(tert-butyl)-2-(di-tert-butylphosphino)-4-methoxy-2,3-dihydrobenzo[d][1,3]oxaphosphole. Researchers are investigating its use in aqueous-phase catalysis and recyclable catalytic systems, aligning with global sustainability goals. Its low toxicity and stability under ambient conditions further enhance its appeal as an eco-friendly alternative to traditional ligands.

Looking ahead, the continued exploration of CAS No. 1215081-28-9 is expected to yield breakthroughs in stereoselective synthesis and catalyst design. Its adaptability to emerging technologies, such as flow chemistry and photocatalysis, positions it as a cornerstone of modern synthetic strategies. As the scientific community prioritizes atom economy and reaction efficiency, this compound will undoubtedly remain at the forefront of catalytic innovation.